Cas no 61959-39-5 (3-Oxo-2-pyrazin-2-ylpropanenitrile)
61959-39-5 structure
Product Name:3-Oxo-2-pyrazin-2-ylpropanenitrile
CAS No:61959-39-5
MF:C7H5N3O
MW:147.134100675583
CID:462348
Update Time:2023-08-03
3-Oxo-2-pyrazin-2-ylpropanenitrile Chemical and Physical Properties
Names and Identifiers
-
- Pyrazineacetonitrile, a-formyl-
- 3-oxo-2-(pyrazin-2-yl)propanenitrile
- 2-Pyrazineacetonitrile, alpha-formyl-
- 3-Oxo-2-pyrazin-2-ylpropanenitrile
-
- Inchi: 1S/C7H5N3O/c8-3-6(5-11)7-4-9-1-2-10-7/h1-2,4-6H
- InChI Key: FJSGHQFVFIEEEM-UHFFFAOYSA-N
- SMILES: O=CC(C#N)C1C=NC=CN=1
Computed Properties
- Exact Mass: 147.043
- Monoisotopic Mass: 147.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.6
3-Oxo-2-pyrazin-2-ylpropanenitrile Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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